3',5'-dimethyl-1'-(2-methylprop-2-en-1-yl)-1H,1'H-3,4'-bipyrazole-5-carboxylic acid
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Description
3',5'-dimethyl-1'-(2-methylprop-2-en-1-yl)-1H,1'H-3,4'-bipyrazole-5-carboxylic acid is a useful research compound. Its molecular formula is C13H16N4O2 and its molecular weight is 260.297. The purity is usually 95%.
BenchChem offers high-quality 3',5'-dimethyl-1'-(2-methylprop-2-en-1-yl)-1H,1'H-3,4'-bipyrazole-5-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3',5'-dimethyl-1'-(2-methylprop-2-en-1-yl)-1H,1'H-3,4'-bipyrazole-5-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Anti-inflammatory Agents : Researchers have explored the anti-inflammatory potential of this compound due to its structural resemblance to certain nonsteroidal anti-inflammatory drugs (NSAIDs). It may inhibit pro-inflammatory enzymes and pathways, making it a candidate for drug development .
- Anticancer Properties : The bipyrazole core in this compound has attracted attention for its potential anticancer activity. Scientists investigate its effects on cancer cell lines and its ability to inhibit tumor growth .
- Ligand for Metal Ions : The carboxylic acid group allows this compound to act as a ligand, forming coordination complexes with various metal ions. These complexes find applications in catalysis, materials science, and bioinorganic chemistry .
- Organic Electronics : The conjugated structure of bipyrazole-based compounds makes them interesting candidates for organic semiconductors. Researchers study their electrical conductivity, charge transport properties, and potential use in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs) .
- Fluorescent Properties : Bipyrazole derivatives exhibit fluorescence, making them useful in luminescent materials. Scientists explore their emission spectra, quantum yields, and applications in sensors, imaging, and optoelectronics .
- Host Molecules : The bipyrazole scaffold can serve as a host molecule in supramolecular chemistry. Researchers investigate its ability to encapsulate guest molecules, such as small organic compounds or metal ions, in host-guest complexes .
- Enzyme Inhibitors : The carboxylic acid moiety may interact with enzymes, potentially inhibiting their activity. Researchers explore its effects on specific enzymes, such as proteases or kinases, for therapeutic applications .
Medicinal Chemistry and Drug Development
Coordination Chemistry and Metal Complexes
Materials Science and Organic Semiconductors
Photophysics and Luminescent Materials
Supramolecular Chemistry and Host-Guest Interactions
Biological Studies and Enzyme Inhibition
properties
IUPAC Name |
3-[3,5-dimethyl-1-(2-methylprop-2-enyl)pyrazol-4-yl]-1H-pyrazole-5-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N4O2/c1-7(2)6-17-9(4)12(8(3)16-17)10-5-11(13(18)19)15-14-10/h5H,1,6H2,2-4H3,(H,14,15)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRPHFKGUEQLNCE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1CC(=C)C)C)C2=NNC(=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3',5'-dimethyl-1'-(2-methylprop-2-en-1-yl)-1H,1'H-3,4'-bipyrazole-5-carboxylic acid |
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